Cas no 66192-08-3 (3-(2-Bromophenyl)butanoic acid)

• Product Name: 3-(2-Bromophenyl)butanoic acid
• CAS No: 66192-08-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1705078
• Update Time: 2025-04-23

3-(2-Bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-b-methyl-
• 3-(2-bromophenyl)butanoic acid
• 3-(2-bromophenyl)-3-methylpropionic acid
• Z1245635717
• 3-(2-Bromophenyl)butanoic acid

• Inchi： 1S/C10H11BrO2/c1-7(6-10(12)13)8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： GOMRPAZFPUTDBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 241.994
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Bromophenyl)butanoic acid

Benzenepropanoic Acid, 2-Bromo-b-Methyl: A Comprehensive Overview

Benzenepropanoic acid, 2-bromo-b-methyl (CAS No. 66192-08-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenepropanoic acid backbone with a bromine atom and a methyl group attached to the benzene ring. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of benzenepropanoic acid, 2-bromo-b-methyl consists of a benzene ring substituted with a propanoic acid group at the para position and a bromine atom at the ortho position relative to the methyl group. This arrangement not only influences its solubility and reactivity but also plays a crucial role in its ability to participate in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

One of the most notable aspects of benzenepropanoic acid, 2-bromo-b-methyl is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex molecules, particularly those with potential applications in pharmaceuticals and agrochemicals. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced bioactivity.

In terms of physical properties, benzenepropanoic acid, 2-bromo-b-methyl exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with recent findings suggesting that its solubility is significantly influenced by the presence of polar groups on the molecule.

The synthesis of benzenepropanoic acid, 2-bromo-b-methyl typically involves multi-step processes that include Friedel-Crafts alkylation followed by oxidation and bromination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing the overall cost and environmental impact associated with its synthesis.

From an application standpoint, benzenepropanoic acid, 2-bromo-b-methyl has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. Additionally, its use as a precursor in agrochemical formulations has been explored, with promising results indicating its potential as an effective herbicide or fungicide.

Recent research has also delved into the environmental fate and toxicity of benzenepropanoic acid, 2-bromo-b-methyl, providing valuable insights into its behavior in natural ecosystems. Studies conducted under controlled laboratory conditions suggest that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other similar compounds.

In conclusion, benzenepropanoic acid, 2-bromo-b-methyl (CAS No. 66192-08-3) is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure and reactivity continue to make it an area of interest for researchers seeking to develop innovative solutions in chemistry and related fields.